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Compound of Interest

Compound Name: Dimethylbenzylcarbinyl acetate

Cat. No.: B085794

An In-depth Technical Guide to Dimethylbenzylcarbinyl Acetate

Introduction

Dimethylbenzylcarbinyl acetate (DMBCA) is a synthetic aromatic ester valued for its complex
floral and fruity aroma.[1][2] Chemically classified as an acetate ester, it is characterized by a
phenethyl backbone with two methyl substituents at the alpha position.[1] While not found in
nature, DMBCA is a significant component in the fragrance and flavor industries due to its
unique scent profile and stability in various formulations.[1][3] This guide provides a
comprehensive overview of its chemical structure, properties, synthesis, and applications for
professionals in research and development.

Chemical Structure and Identification

DMBCA, with the molecular formula C12H1602, is known by several synonyms.[1][4] Its
structure features a tertiary alcohol acetate, which contributes to its characteristic scent and
chemical properties.

o |[UPAC Name: 2-methyl-1-phenylpropan-2-yl acetate[1]

e Synonyms: a,a-Dimethylphenethyl acetate, DMBCA, Dimethyl benzyl carbinyl acetate, 1,1-
Dimethyl-2-phenylethyl acetate, Benzyldimethylcarbinyl acetate[1][5][6]

« CAS Number: 151-05-3[1][3][4][5]
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o FEMA Number: 2392[1][3][5]

« EINECS Number: 205-781-3[1][3]

Dimethylbenzylcarbinyl Acetate (C12H1602)
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Figure 1: Chemical Structure of Dimethylbenzylcarbinyl Acetate

Physicochemical Properties
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DMBCA is a colorless to pale straw-colored oily liquid that can crystallize into a translucent

solid at room temperature.[1][7] Its key physical and chemical properties are summarized in the

table below.
Property Value Reference(s)
Molecular Weight 192.26 g/mol [11[5]1[8]
Colorless to pale straw liquid;
Appearance may be a crystalline solid at [110719]
room temp.
Melting Point 28-31°C [4][5][7][10][11]
Boiling Point 250 °C at 760 mmHg [B114][10][11]
Density 0.996 - 1.004 g/mL at 20°C [11071112]

Refractive Index (nD20)

1.4900 - 1.4950

[LIEB1[AI5171 2]

Flash Point

96 - 103 °C (Closed Cup)

[LIE3][7[11][12][13]

Vapor Pressure

0.05 mmHg at 25°C

[4]119]

Insoluble in water; soluble in

Solubility ethanol, oils, and most organic  [1][5][6][12][14]
solvents.

logP (o/w) 2.910 [3114]

Assay (% GC) > 98% [11[71112]

Synthesis and Manufacturing

The industrial synthesis of dimethylbenzylcarbinyl acetate is a two-step process that is both

efficient and economical.[1]

o Formation of the Carbinol: The process begins with the Grignard addition of

benzylmagnesium chloride (prepared from benzyl chloride) to acetone. This reaction yields

the intermediate alcohol, dimethylbenzylcarbinol.[1]
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o Acetylation: The dimethylbenzylcarbinol is then acetylated, typically using acetic anhydride,
to produce the final ester, dimethylbenzylcarbinyl acetate.[1]

An alternative laboratory-scale method involves the direct esterification of
dimethylbenzylcarbinol with acetic acid, catalyzed by a strong acid like sulfuric acid.[3]

Experimental Protocol: Esterification of
Dimethylbenzylcarbinol

The following is a generalized protocol for the synthesis of DMBCA via esterification:

Reaction Setup: A reaction flask equipped with a magnetic stirrer and a reflux condenser is
charged with dimethylbenzylcarbinol.

o Addition of Reagents: Acetic acid (or acetic anhydride) is added to the flask in a
stoichiometric or slight excess amount. A catalytic amount of concentrated sulfuric acid is
then carefully added.

¢ Reaction Conditions: The mixture is heated to reflux and stirred for a period sufficient to drive
the reaction to completion (typically monitored by TLC or GC).

o Work-up: After cooling, the reaction mixture is quenched with water and neutralized with a
weak base (e.g., sodium bicarbonate solution).

o Extraction and Purification: The agueous mixture is extracted with a suitable organic solvent
(e.g., diethyl ether). The combined organic layers are then washed, dried over an anhydrous
salt (e.g., Na2S0a), and concentrated under reduced pressure to yield the crude product.[15]

 Final Purification: The crude DMBCA can be further purified by flash column chromatography
on silica gel to obtain the pure ester.[15]
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Synthesis Workflow for Dimethylbenzylcarbinyl Acetate
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Figure 2: Generalized Synthesis Workflow

Applications in Research and Industry

The primary application of DMBCA is as a fragrance and flavor ingredient.[4][5] Its stability in

alkaline systems makes it highly suitable for use in soaps and detergents.[1]
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o Fine Fragrance: It is a key component in floral (jasmine, rose, muguet), chypre, and oriental
compositions, where it provides balance, diffusion, and longevity.[1][16] It can act as a
modifier, adding fresh, fruity-floral nuances to accords.[2][16] Typical usage levels in perfume
compounds range from 0.07% to 5.3%.[17]

e Functional Perfumery: Due to its stability, it is used in a wide range of consumer products,
including cosmetics, soaps, detergents, and fabric softeners.[1][3][4]

o Flavor Industry: With FEMA approval (No. 2392), it is used to impart floral and fruity notes in
food products, particularly in liqueur flavorings.[1][5]

Stability and Storage

DMBCA is a relatively stable compound, particularly in neutral and alkaline media, making it
valuable for perfuming soaps and other high-pH products.[1][3] However, it is incompatible with
strong acids and strong bases, which can cause hydrolysis.[11][18]

o Storage: For optimal shelf life (24 months or longer), DMBCA should be stored in tightly
sealed containers in a cool, dry place, protected from heat and light.[4][7]

e Handling: Avoid exposure to direct sunlight and extreme temperatures.[11][18] It is
recommended to avoid epoxy-coated drums for storage, as the product may attack the
lining.[7]

Toxicology and Safety

From a safety perspective, DMBCA is classified as a skin irritant and is considered harmful to
aquatic life with long-lasting effects.[11][14]

e Hazard Statements: H315 (Causes skin irritation), H412 (Harmful to aquatic life with long
lasting effects).[11]

» Toxicological Data:
o LD50 Oral (Rat): 3300 mg/kg[18]

o LD50 Dermal (Rabbit): >3000 mg/kg[18]
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» Handling Precautions: When handling, appropriate personal protective equipment (PPE)
should be worn, including safety glasses, chemical-resistant gloves, and protective clothing.
[11][18] Work should be conducted in a well-ventilated area.[18]

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that there is "no
safety concern at current levels of intake when used as a flavouring agent."[5]
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Figure 3: Relationship Between Properties and Applications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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